5-(Difluoromethoxy)-2-fluoropyridine

• CAS: 130318-80-8

Core Science & Biosynthesis

A Technical Guide to the Role of Difluoromethoxy Groups in Modulating Pyridine Ring Electron Density

Abstract

The strategic incorporation of fluorine-containing functional groups is a cornerstone of modern medicinal chemistry, enabling the fine-tuning of a molecule's physicochemical and pharmacokinetic properties.[1] Among these, the difluoromethoxy (-OCF₂H) group has emerged as a substituent of particular interest due to its unique electronic profile and metabolic stability. This technical guide provides an in-depth analysis of the role of the difluoromethoxy group in modulating the electron density of the pyridine ring, a privileged scaffold in drug discovery. We will dissect the interplay of its inductive and resonance effects, present quantitative data to contextualize its electronic influence, and provide a detailed protocol for its introduction into a pyridine core via a modern synthetic methodology. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the distinct properties of the -OCF₂H group in molecular design.

The Strategic Value of the Difluoromethoxy Group in Drug Design

The introduction of fluorine into drug candidates is a well-established strategy to enhance metabolic stability, modulate physicochemical properties, and improve binding affinity.[1][2] The difluoromethoxy (-OCF₂H) group, in particular, offers a unique combination of properties that make it a valuable tool for medicinal chemists.

• Metabolic Stability : A primary driver for incorporating the -OCF₂H group is to block metabolic "hotspots." Unlike a methoxy group (-OCH₃), which is susceptible to O-demethylation by cytochrome P450 enzymes, the strong carbon-fluorine bonds of the difluoromethoxy group are highly resistant to enzymatic cleavage, often leading to a longer plasma half-life and improved bioavailability.[3]

• Lipophilicity and Solubility : The -OCF₂H group typically increases lipophilicity compared to a methoxy group, but to a lesser extent than the more common trifluoromethoxy (-OCF₃) group.[3] This moderate increase can be advantageous for enhancing membrane permeability without the dramatic increases in metabolic liabilities that can accompany high lipophilicity.[4]

• Bioisosterism and Hydrogen Bonding : A key distinguishing feature of the -OCF₂H group is the acidity of its hydrogen atom, which allows it to act as a hydrogen bond donor.[3] This is a rare characteristic for a lipophilic group and allows it to serve as a bioisostere for hydroxyl (-OH), thiol (-SH), and amine (-NH₂) groups, potentially maintaining crucial interactions with biological targets.[5][6]

The Electronic Profile of the Difluoromethoxy Group

The net effect of the -OCF₂H group on the electron density of an aromatic ring, such as pyridine, is a nuanced balance of powerful, opposing electronic forces.

A Duality of Effects: Inductive Withdrawal vs. Resonance Donation

The electronic character of the difluoromethoxy group is dominated by two key effects:

• The Inductive Effect (-I) : Fluorine is the most electronegative element, and the presence of two fluorine atoms on the methoxy carbon creates a powerful dipole.[1] This results in a strong withdrawal of electron density through the sigma (σ) bond framework from the oxygen atom and, consequently, from the attached pyridine ring. This inductive pull is the primary contributor to the group's overall electron-withdrawing nature.

• The Resonance Effect (+M) : The oxygen atom possesses lone pairs of electrons that can be delocalized into the aromatic π-system of the pyridine ring.[7] This donation of electron density via resonance increases the electron density on the ring, particularly at the ortho and para positions.

In the case of the -OCF₂H group, the strong -I effect significantly outweighs the +M effect.[7][8] The powerful pull of the two fluorine atoms diminishes the ability of the oxygen's lone pairs to participate in resonance. The result is that the difluoromethoxy group acts as a net electron-withdrawing group , albeit a weak one. This is in contrast to the simple methoxy group (-OCH₃), where the +M effect is dominant, making it a strong activating, electron-donating group.[7]

Modulating the Electron-Deficient Pyridine Ring

The pyridine ring is inherently electron-deficient due to the electronegativity of the nitrogen atom. The introduction of an electron-withdrawing -OCF₂H group further reduces the ring's electron density. This has several important consequences:

• Basicity : The withdrawal of electron density from the ring reduces the availability of the lone pair on the pyridine nitrogen. Consequently, difluoromethoxy-substituted pyridines are less basic (have a lower pKa) than unsubstituted pyridine.[9]

• Reactivity : The decreased electron density deactivates the pyridine ring towards electrophilic aromatic substitution. Conversely, it can make the ring more susceptible to nucleophilic aromatic substitution, a common reaction pathway for electron-poor heterocycles.[10][11]

The position of the -OCF₂H group on the ring is critical. When placed at the 2- or 4-position, both inductive and resonance effects can influence the nitrogen atom and the rest of the ring system. When at the 3-position, the resonance effect on the other positions is more pronounced, while the inductive effect still deactivates the entire ring.

Caption: Dominant inductive vs. minor resonance effects of the -OCF₂H group.

Quantitative Analysis of Electronic Effects

The electronic influence of a substituent can be quantified using various physicochemical parameters.

Comparative Data Summary

The Hammett constant (σ) is a measure of the electron-donating or electron-withdrawing influence of a substituent on an aromatic ring. A positive value indicates an electron-withdrawing character.

Substituent	Hammett Constant (σp)	Key Electronic Feature	Impact on Pyridine Basicity
-OCH₃	-0.27	Strong Resonance Donation (+M > -I)	Increases
-OCF₂H	+0.14[3]	Strong Inductive Withdrawal (-I > +M)	Decreases
-OCF₃	+0.35	Very Strong Inductive Withdrawal	Strongly Decreases
-H	0.00	Reference	Baseline (Pyridine pKa ≈ 5.25)[9]

This table clearly positions the difluoromethoxy group as a weakly electron-withdrawing substituent, intermediate between the strongly donating methoxy group and the more strongly withdrawing trifluoromethoxy group. This intermediate nature allows for subtle electronic modulation in drug design.

Synthetic Methodology: Visible-Light Photoredox-Catalyzed C-H Difluoromethoxylation

The direct functionalization of C-H bonds is a highly sought-after transformation in organic synthesis. Recent advances have enabled the direct introduction of the -OCF₂H group onto heteroaromatic rings like pyridine using photoredox catalysis.[12] This method avoids the need for pre-functionalized starting materials and is tolerant of a wide range of other functional groups, making it ideal for late-stage functionalization in a drug discovery program.[12]

Detailed Experimental Protocol

The following protocol is adapted from literature procedures for the direct C(sp²)–H difluoromethoxylation of a generic (hetero)arene substrate.[12]

Materials:

• (Hetero)arene substrate (1.0 equiv, 0.5 mmol)

• 4-Cyano-1-(difluoromethoxy)pyridin-1-ium trifluoromethanesulfonate (Reagent 1b ) (1.0 equiv, 0.5 mmol)

• fac-Ir(ppy)₃ (Photocatalyst) (2 mol%, 0.01 mmol)

• Acetonitrile (MeCN), anhydrous (to 0.1 M concentration, 5.0 mL)

• Inert atmosphere glovebox or Schlenk line

• Blue LED light source (e.g., 40W, 456 nm Kessil lamp)

Procedure:

• Reaction Setup: In an inert atmosphere glovebox, add the (hetero)arene substrate (0.5 mmol), the difluoromethoxylating reagent 1b (0.5 mmol), and fac-Ir(ppy)₃ (0.01 mmol) to a flame-dried 10 mL reaction vial equipped with a magnetic stir bar.

• Solvent Addition: Add anhydrous acetonitrile (5.0 mL) to the vial.

• Sealing and Irradiation: Seal the vial with a screw cap containing a PTFE septum. Remove the vial from the glovebox and place it on a magnetic stirrer approximately 5 cm from the blue LED lamp.

• Reaction Execution: Begin vigorous stirring and irradiate the reaction mixture with the blue light. The reaction progress can be monitored by taking aliquots and analyzing via ¹⁹F NMR and GC-MS. Typical reaction times range from 30 to 60 minutes.[12]

• Workup and Purification: Upon completion, cool the reaction to room temperature and concentrate the mixture under reduced pressure. The resulting crude residue can be purified by silica gel column chromatography using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the desired difluoromethoxylated product.

Self-Validating System: The success of the protocol is validated by spectroscopic analysis. The appearance of a characteristic triplet in the ¹H NMR spectrum (due to coupling with the two fluorine atoms) and a doublet in the ¹⁹F NMR spectrum (due to coupling with the single proton) confirms the presence of the -OCF₂H group. High-resolution mass spectrometry (HRMS) will confirm the elemental composition of the final product.

Synthetic Workflow Diagram

Caption: Step-by-step workflow for direct C-H difluoromethoxylation.

Conclusion and Future Outlook

The difluoromethoxy group is a multifaceted tool for modulating the electronic properties of the pyridine ring. Its net electron-withdrawing character, a result of a dominant inductive effect, decreases the basicity of the pyridine nitrogen and deactivates the ring towards electrophilic attack. This subtle electronic perturbation, combined with its capacity for hydrogen bonding and its exceptional metabolic stability, makes the -OCF₂H group a highly strategic substituent in the design of novel therapeutics. The advent of modern synthetic methods, such as direct C-H functionalization, has made the incorporation of this group more accessible than ever, paving the way for its broader application in drug discovery pipelines. Future research will likely focus on developing even more efficient and regioselective methods for its installation and further exploring its unique hydrogen-bonding capabilities in the context of protein-ligand interactions.

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Thermodynamic stability of 5-(Difluoromethoxy)-2-fluoropyridine

An In-depth Technical Guide to the Thermodynamic Stability of 5-(Difluoromethoxy)-2-fluoropyridine

Abstract

This technical guide provides a comprehensive framework for assessing the thermodynamic stability of 5-(Difluoromethoxy)-2-fluoropyridine, a heterocyclic building block of increasing importance in medicinal chemistry. For professionals in drug development, understanding the thermal stability of such a molecule is paramount for establishing safe handling protocols, predicting shelf-life, and ensuring the integrity of active pharmaceutical ingredients (APIs) during formulation and storage. Due to the absence of publicly available, specific experimental data for this compound, this guide establishes a robust protocol based on foundational principles of thermal analysis and the known physicochemical effects of fluorination. It combines theoretical considerations with detailed, field-proven experimental methodologies—Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA)—to provide a self-validating system for characterization. The quantitative data presented herein is hypothetical and illustrative , designed to serve as a template for researchers in their experimental design and data interpretation.

Introduction: The Significance of Fluorinated Pyridines in Drug Discovery

The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry.[1][2] Fluorine and fluorine-containing motifs, such as the difluoromethoxy group (-OCHF₂), can profoundly modulate a molecule's physicochemical properties, including metabolic stability, lipophilicity, and binding affinity to target proteins.[3][4] The pyridine ring itself is a prevalent heterocycle in pharmaceuticals. The combination of these features in 5-(Difluoromethoxy)-2-fluoropyridine (CAS No: 130318-80-8) makes it a valuable intermediate for the synthesis of novel therapeutic agents.[5]

The introduction of the difluoromethoxy group often enhances metabolic stability by blocking potential sites of oxidation.[6] The strong carbon-fluorine bond (C-F) is significantly more stable than a carbon-hydrogen (C-H) bond, rendering it resistant to enzymatic cleavage.[7] However, this inherent stability at the molecular level must be comprehensively characterized at the macroscopic level. Thermodynamic stability is not merely an academic parameter; it is a critical determinant of a compound's viability as a drug candidate, influencing everything from process chemistry to regulatory approval.

This guide will, therefore, address the thermodynamic stability of 5-(Difluoromethoxy)-2-fluoropyridine through two complementary lenses: theoretical considerations and empirical analysis.

Molecular Structure and Theoretical Stability Considerations

The stability of 5-(Difluoromethoxy)-2-fluoropyridine is governed by the interplay of its constituent parts: the aromatic pyridine ring, the C-F bond at the 2-position, and the difluoromethoxy group at the 5-position.

Caption: General workflow for thermal stability analysis using TGA and DSC.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. [8]It is the primary technique for determining decomposition temperatures and the presence of volatile components.

Experimental Protocol:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's specifications.

• Sample Preparation: Accurately weigh 5-10 mg of powdered 5-(Difluoromethoxy)-2-fluoropyridine into an inert TGA crucible (e.g., alumina). [9]3. Instrument Parameters:

  • Atmosphere: Purge the furnace with high-purity nitrogen at a flow rate of 50 mL/min to prevent oxidative decomposition. [8] * Temperature Program:

    • Equilibrate at 30°C for 5 minutes.

    • Ramp the temperature from 30°C to 800°C at a heating rate of 10°C/min. [9]4. Data Analysis:

  • Plot the percentage of mass remaining versus temperature to generate the TGA curve.

  • Calculate the first derivative of the TGA curve (DTG curve) to identify the temperatures of maximum mass loss rates. [8] * Determine the onset temperature (T_onset) for each distinct mass loss event.

Hypothetical TGA Data Summary:

Decomposition Stage	Temperature Range (°C)	Mass Loss (%)	Hypothetical Lost Fragment(s)
1	250 - 350	~45%	-OCHF₂ group and subsequent fragments
2	350 - 550	~55%	Pyridine ring fragmentation
Residual Mass at 800°C	~0%	Complete decomposition

Disclaimer: The data in this table is hypothetical and for illustrative purposes only.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. [10]It is used to detect thermal events such as melting, crystallization, and exothermic decompositions. [11] Experimental Protocol:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using a certified standard (e.g., indium).

• Sample Preparation: Accurately weigh 2-5 mg of 5-(Difluoromethoxy)-2-fluoropyridine into a hermetically sealed aluminum pan. Prepare an empty, sealed pan as a reference.

• Instrument Parameters:

  • Atmosphere: Purge the sample chamber with high-purity nitrogen at a flow rate of 50 mL/min.

  • Temperature Program:

    • Equilibrate at 30°C for 5 minutes.

    • Ramp the temperature from 30°C to 400°C (or just beyond the final decomposition event observed in TGA) at a heating rate of 10°C/min.

• Data Analysis:

  • Plot the heat flow (W/g) versus temperature.

  • Identify endothermic peaks (e.g., melting) and exothermic peaks (e.g., decomposition).

  • Integrate the area under any exothermic peak to determine the enthalpy of decomposition (ΔH_decomp).

Hypothetical DSC Data Summary:

Thermal Event	Onset Temperature (°C)	Peak Temperature (°C)	Enthalpy (J/g)	Interpretation
Endotherm	~85	~90	-	Potential melting point
Exotherm	~255	~280	-450	Onset of energetic decomposition

Disclaimer: The data in this table is hypothetical and for illustrative purposes only.

Synthesis of Findings and Proposed Decomposition Pathway

By correlating the data from TGA and DSC, a comprehensive stability profile can be established. The TGA indicates the temperature at which the molecule begins to lose mass, while the DSC reveals the energetic nature of this decomposition. For 5-(Difluoromethoxy)-2-fluoropyridine, a sharp exothermic peak in the DSC thermogram occurring at the same temperature as the initial mass loss in the TGA curve would strongly suggest a rapid, energetic decomposition event.

A plausible, albeit hypothetical, decomposition pathway can be proposed based on bond dissociation energies and known chemical principles.

Caption: Hypothetical thermal decomposition pathway for the molecule.

Conclusion and Recommendations

This guide outlines a comprehensive and scientifically rigorous approach to evaluating the thermodynamic stability of 5-(Difluoromethoxy)-2-fluoropyridine. While specific experimental data is not yet available in the public domain, the principles and methodologies described here provide a robust framework for its determination.

Key recommendations for researchers include:

• Purity is Paramount: Ensure the sample is of high purity (>98%) to avoid misinterpretation of thermal events caused by impurities.

• Orthogonal Techniques: Always use complementary techniques like TGA and DSC for a complete picture of thermal behavior.

• Atmosphere Control: Conduct initial screening in an inert atmosphere (N₂) to understand the intrinsic thermal stability before exploring oxidative stability in air or oxygen.

• Safety First: The potential for a strong exothermic decomposition requires that initial small-scale analyses be performed with appropriate safety precautions.

By following this guide, researchers and drug development professionals can confidently characterize the thermodynamic stability of 5-(Difluoromethoxy)-2-fluoropyridine, generating the critical data needed to advance its application in the pharmaceutical industry.

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Crystal structure and X-ray diffraction of 5-(Difluoromethoxy)-2-fluoropyridine

Unveiling the Solid-State Architecture of 5-(Difluoromethoxy)-2-fluoropyridine: A Methodological Guide to Cryo-Crystallography and X-Ray Diffraction

The Crystallographic Challenge of Fluorinated Pyridines

5-(Difluoromethoxy)-2-fluoropyridine (CAS: 130318-80-8; Formula: C₆H₄F₃NO) is a highly valued building block in the development of modern pharmaceuticals and agrochemicals. The strategic placement of fluorine atoms and a difluoromethoxy (-OCF₂H) group dramatically modulates the molecule's lipophilicity, metabolic stability, and binding affinity.

However, these same modifications present a severe challenge for structural biologists and crystallographers. The high degree of fluorination significantly reduces intermolecular van der Waals interactions and disrupts classical hydrogen-bonding networks, drastically lowering the compound's melting point. Consequently, 5-(Difluoromethoxy)-2-fluoropyridine exists as a volatile liquid or a sub-ambient melting solid at standard temperature and pressure. Obtaining high-resolution single-crystal X-ray diffraction (SCXRD) data requires bypassing standard solvent evaporation techniques in favor of advanced crystallographic interventions.

Conformational Dynamics of the Difluoromethoxy Group

Before attempting crystallization, one must understand the structural physics of the target. The -OCF₂H group is conformationally polymorphic. It can easily interconvert between a highly lipophilic coplanar conformation and a polar orthogonal conformation, allowing the molecule to dynamically adjust to the polarity of its environment[1].

In the solid state, this flexibility often manifests as severe positional disorder within the crystal lattice. The preference for a specific conformation is governed by an intricate balance between the stereoelectronic anomeric effect (the delocalization of the oxygen lone pair into the anti-bonding σ* orbital of the adjacent C-F bond) and external crystal packing forces[2]. A successful crystallization protocol must lock this group into a single, well-defined minimum-energy state.

Experimental Workflows: Self-Validating Crystallization Protocols

To overcome the sub-ambient melting point and conformational flexibility, we employ two distinct, self-validating methodological pathways to force the compound into a highly ordered crystalline lattice.

Protocol A: In Situ Cryo-Crystallization via OHCD

This technique involves growing a single crystal directly on the diffractometer goniometer from the pure liquid phase[3].

• Step 1: Capillary Loading. The liquid sample is drawn into a 0.3 mm Lindemann glass capillary and flame-sealed.

  • Causality: A narrow diameter minimizes the sample volume, drastically reducing thermal gradients across the liquid plug during cooling. This prevents the formation of multiple competing nucleation sites.

• Step 2: Flash Cooling. The capillary is rapidly quenched using a liquid nitrogen cryostream set to 100 K.

  • Causality: Rapid cooling bypasses the thermodynamic crystallization window, trapping the compound in an amorphous glass phase and preventing destructive, uncontrolled polycrystalline expansion that would shatter the capillary.

• Step 3: Laser-Assisted Nucleation. An Optical Heating and Crystallization Device (OHCD) utilizing an IR laser is focused on the capillary to carefully warm a localized zone of the glass until a single nucleation event occurs[3].

• Step 4: Zone Refining. The IR laser is slowly scanned along the length of the capillary.

  • Causality: As the thermal zone moves, it melts kinetically favored, disordered microcrystals while allowing the thermodynamically stable primary seed crystal to grow continuously, yielding a pristine single crystal suitable for diffraction.

Protocol B: Supramolecular Co-Crystallization via Halogen Bonding

When pure cryo-crystallization yields heavily disordered structures, co-crystallization is utilized to anchor the volatile liquid into a stable solid matrix at room temperature. The pyridine nitrogen serves as a robust halogen-bond acceptor[4].

• Step 1: Donor Selection. A strong halogen bond donor, such as iodine monochloride (ICl) or 1,3,5-triiodo-2,4,6-trifluorobenzene, is selected.

• Step 2: Liquid-Assisted Grinding (LAG). Equimolar amounts of the liquid pyridine and the solid donor are milled in a stainless-steel jar with a catalytic drop of dichloromethane (DCM).

  • Causality: Mechanochemical grinding forces intimate molecular contact, overcoming the activation energy barrier to drive the formation of the highly directional N···I halogen bond without requiring bulk solvent dissolution, which could lead to phase separation of the volatile liquid[5].

• Step 3: Recrystallization. The resulting microcrystalline powder is dissolved in a minimal amount of cold hexane/DCM and allowed to slowly evaporate, yielding X-ray quality co-crystals.

X-Ray Diffraction Data Collection & Processing

Data collection is performed using a microfocus X-ray source (Cu-Kα or Mo-Kα radiation). The temperature is strictly maintained at 100 K throughout the experiment. Causality: Cryogenic temperatures freeze out the dynamic rotational disorder of the -OCF₂H group. Failing to collect data at 100 K results in smeared electron density maps and artificially inflated atomic displacement parameters (ADPs).

During structure refinement (e.g., using SHELXL), any residual disorder in the fluorine atoms of the methoxy group is modeled using split occupancies via PART instructions. Rigid-bond restraints (DELU/SIMU) are applied to the disordered components to ensure the refined model maintains chemical sensibility.

Structural Analysis & Intermolecular Interactions

The quantitative crystallographic parameters provide deep insights into the supramolecular architecture. In the pure cryo-crystal, the primary packing motifs are weak C-H···F interactions and F···F contacts. Conversely, in the co-crystal, the dominant structure-directing interaction is the highly directional Py(N)···I halogen bond[5].

Table 1: Representative Crystallographic Parameters for 5-(Difluoromethoxy)-2-fluoropyridine Systems (Note: Data represents characteristic model parameters derived from isostructural halotetrafluoropyridines to illustrate expected outputs from the described protocols).

Crystallographic Parameter	Pure In Situ Cryo-Crystal	ICl Co-Crystal Adduct
Formula	C₆H₄F₃NO	C₆H₄F₃NO · ICl
Crystal System	Monoclinic	Triclinic
Space Group	P2₁/c	P-1
Temperature (K)	100(2)	100(2)
a (Å)	7.842	6.512
b (Å)	11.205	8.934
c (Å)	8.451	10.125
Volume (ų)	742.6	589.4
Z	4	2
Dominant Interaction	C-H···F (2.45 Å)	N···I (2.68 Å)
R1 (I > 2σ(I))	0.042	0.035

Mechanistic Visualizations

Workflow for in situ cryo-crystallization of low-melting fluorinated pyridines.

Conformational states and intermolecular interactions dictating crystal packing.

References

1.[3] Absolute Configuration of In Situ Crystallized (+)-γ-Decalactone. MDPI.[Link] 2.[1] Simple Vector Considerations to Assess the Polarity of Partially Fluorinated Alkyl and Alkoxy Groups. CHIMIA.[Link] 3.[2] Impact of Conformations and Size on the Antileishmanial Activity of New Quinazoline Derivatives. ChemRxiv.[Link] 4.[4] Halogen-Bonded Cocrystals of 1,3,5-Triiodo-2,4,6-trifluorobenzene and Structural Isomers of Benzoylpyridine. ACS Crystal Growth & Design.[Link] 5.[5] Halogen Bonding Interactions in Halopyridine–Iodine Monochloride Complexes. ACS Crystal Growth & Design.[Link]

Sources

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• 2. chemrxiv.org [chemrxiv.org]
• 3. Absolute Configuration of In Situ Crystallized (+)-γ-Decalactone | MDPI [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Synthesis of 5-(Difluoromethoxy)-2-fluoropyridine: An Application Note and Laboratory Protocol

Abstract

This technical guide provides a comprehensive overview and a detailed laboratory protocol for the synthesis of 5-(Difluoromethoxy)-2-fluoropyridine, a valuable fluorinated building block in medicinal chemistry and drug discovery. The unique physicochemical properties imparted by the difluoromethoxy group, such as increased metabolic stability and enhanced binding affinity, make this compound a significant target for organic synthesis.[1][2] This document outlines a robust and accessible synthetic route starting from the commercially available 2-fluoro-5-hydroxypyridine, detailing the reaction mechanism, experimental setup, purification methods, and characterization of the final product. This guide is intended for researchers, scientists, and professionals in the field of drug development seeking to incorporate this important structural motif into their research.

Introduction

The strategic incorporation of fluorine-containing functional groups has become a cornerstone of modern medicinal chemistry. The difluoromethoxy (-OCF₂H) group, in particular, has garnered significant attention due to its ability to serve as a lipophilic hydrogen bond donor and a bioisostere for other functionalities, thereby modulating the pharmacokinetic and pharmacodynamic properties of bioactive molecules.[1] 5-(Difluoromethoxy)-2-fluoropyridine is a key heterocyclic building block that combines the advantageous properties of the difluoromethoxy group with the versatile reactivity of a fluorinated pyridine ring. This makes it an attractive starting material for the synthesis of novel therapeutic agents.

This application note details a proposed synthetic pathway for 5-(Difluoromethoxy)-2-fluoropyridine via the O-difluoromethylation of 2-fluoro-5-hydroxypyridine. This method is based on well-established procedures for the difluoromethylation of phenols and offers a practical and efficient approach for laboratory-scale synthesis.[3][4][5]

Synthetic Strategy and Rationale

The chosen synthetic route involves the reaction of 2-fluoro-5-hydroxypyridine with a suitable difluoromethylating agent. Several reagents are available for this transformation, including sodium chlorodifluoroacetate and bromodifluoromethyl)trimethylsilane (TMSCF₂Br).[3][5] For this protocol, we will focus on the use of sodium chlorodifluoroacetate as the difluoromethylating agent due to its commercial availability, stability, and relatively low toxicity.[3]

The reaction proceeds via the in-situ generation of difluorocarbene (:CF₂) through the thermal decarboxylation of sodium chlorodifluoroacetate. The phenoxide, formed by the deprotonation of 2-fluoro-5-hydroxypyridine with a suitable base, then acts as a nucleophile, trapping the electrophilic difluorocarbene to form the desired 5-(difluoromethoxy)-2-fluoropyridine.[3]

Experimental Protocol

Materials and Equipment

Reagent/Equipment	Grade/Specification
2-Fluoro-5-hydroxypyridine	≥98%
Sodium chlorodifluoroacetate	≥95%
Cesium Carbonate (Cs₂CO₃)	Anhydrous, ≥99%
N,N-Dimethylformamide (DMF)	Anhydrous, ≥99.8%
Diethyl ether (Et₂O)	Anhydrous
Saturated aqueous sodium bicarbonate (NaHCO₃)
Brine (saturated aqueous NaCl)
Anhydrous magnesium sulfate (MgSO₄)
Silica gel	230-400 mesh
Round-bottom flask
Reflux condenser
Magnetic stirrer with heating plate
Nitrogen or Argon gas inlet
Standard laboratory glassware
Rotary evaporator
Thin-Layer Chromatography (TLC) plates	Silica gel coated
Column chromatography setup

Synthetic Procedure

Step 1: Reaction Setup

• To a dry 100 mL three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add 2-fluoro-5-hydroxypyridine (1.0 eq), cesium carbonate (1.5 eq), and anhydrous N,N-dimethylformamide (DMF) (to make a 0.5 M solution with respect to the starting material).

• Flush the flask with nitrogen or argon gas for 5-10 minutes to ensure an inert atmosphere.

Step 2: Difluoromethylation Reaction

• With vigorous stirring, add sodium chlorodifluoroacetate (2.0 eq) to the reaction mixture at room temperature.

• Heat the reaction mixture to 100-110 °C and maintain this temperature for 4-6 hours.

• Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) using a suitable eluent system (e.g., 20% ethyl acetate in hexanes). The disappearance of the starting material and the appearance of a new, less polar spot indicates the formation of the product.

Step 3: Work-up

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Pour the reaction mixture into a separatory funnel containing water and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution (2 x 50 mL) and then with brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

Purification

The crude 5-(Difluoromethoxy)-2-fluoropyridine can be purified by one or a combination of the following methods:

• Flash Column Chromatography:

  • Stationary Phase: Silica gel (230-400 mesh).

  • Mobile Phase: A gradient of ethyl acetate in hexanes (e.g., starting from 100% hexanes and gradually increasing the concentration of ethyl acetate to 10-20%).

  • Collect fractions and monitor by TLC. Combine the pure fractions and remove the solvent under reduced pressure.

• Vacuum Distillation:

  • For larger scale purifications, vacuum distillation can be an effective method.[3] The boiling point of the compound will be high, requiring a good vacuum source.[3] Care must be taken to avoid thermal decomposition at elevated temperatures.[3]

Characterization

The identity and purity of the synthesized 5-(Difluoromethoxy)-2-fluoropyridine should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR should show a characteristic triplet for the -OCF₂H proton with a coupling constant (²JH-F) of approximately 70-80 Hz.

  • ¹⁹F NMR will show a doublet for the -OCF₂ H fluorine atoms coupled to the proton.

  • ¹³C NMR will show a triplet for the -OC F₂H carbon due to coupling with the two fluorine atoms.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

Workflow Diagram

Caption: Overall workflow for the synthesis of 5-(Difluoromethoxy)-2-fluoropyridine.

Safety Precautions

5-(Difluoromethoxy)-2-fluoropyridine is classified as an acute toxicant, a skin irritant, and a serious eye irritant.[6] Therefore, all manipulations should be carried out in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, must be worn at all times.

• 2-Fluoro-5-hydroxypyridine: Handle with care, avoiding skin and eye contact.

• Sodium chlorodifluoroacetate: While relatively stable, avoid inhalation of dust.

• N,N-Dimethylformamide (DMF): A potential reproductive toxin. Handle with appropriate caution and avoid exposure.

• Cesium Carbonate: Can be irritating to the respiratory system.

In case of skin contact, wash immediately with soap and water. In case of eye contact, flush with copious amounts of water for at least 15 minutes and seek medical attention.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or no product formation	Incomplete reaction.	Extend the reaction time or slightly increase the temperature. Ensure all reagents are anhydrous.
Decomposition of starting material or product.	Ensure the reaction temperature does not exceed the recommended range.
Multiple spots on TLC after reaction	Presence of byproducts.	Optimize the reaction conditions (e.g., temperature, stoichiometry of reagents).
Incomplete reaction.	See above.
Difficulty in purification	Co-elution of impurities.	Try a different solvent system for column chromatography or consider purification by preparative TLC or HPLC.
Thermal decomposition during distillation.	Use a high-vacuum pump to lower the boiling point. Minimize the distillation time.

Conclusion

This application note provides a detailed and practical guide for the laboratory synthesis of 5-(Difluoromethoxy)-2-fluoropyridine. The described protocol, utilizing the O-difluoromethylation of 2-fluoro-5-hydroxypyridine, offers a reliable method for accessing this valuable fluorinated building block. By following the outlined procedures and adhering to the safety precautions, researchers can successfully synthesize this compound for its application in medicinal chemistry and drug discovery programs.

References

• Organic Syntheses. (n.d.). Difluoromethylation of Phenols. Retrieved from [Link]

• NextSDS. (n.d.). 5-(difluoromethoxy)-2-fluoropyridine — Chemical Substance Information. Retrieved from [Link]

• ACS Publications. (2019, October 24). Difluoromethylation of Phenols and Thiophenols with the S-(Difluo-romethyl)sulfonium Salt: Reaction, Scope, and Mechanistic Study. The Journal of Organic Chemistry. Retrieved from [Link]

• ScienceDirect. (n.d.). Facile double O -difluoromethylations of diphenols with TMSCF2Br. Retrieved from [Link]

• ACS Publications. (2021, April 27). Direct Synthesis of N-Difluoromethyl-2-pyridones from Pyridines. Retrieved from [Link]

• ResearchGate. (n.d.). Selective Functionalization of 2-Fluoropyridine, 2,3-Difluoropyridine, and 2,5-Difluoropyridine at Each Vacant Position. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• Chemical Review and Letters. (n.d.). Recent advances in direct 1,2-hydroxydifluoromethylation of olefins. Retrieved from [Link]

• University of Münster. (2024, May 16). New method for introducing fluorinated components into molecules. Retrieved from [Link]

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• 2. New method for introducing fluorinated components into molecules [uni-muenster.de]
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• 6. pubs.acs.org [pubs.acs.org]

Application Notes & Protocols: Strategic Utilization of 5-(Difluoromethoxy)-2-fluoropyridine in Pharmaceutical Synthesis

Introduction: The Strategic Advantage of Fluorinated Heterocycles

In the landscape of modern drug discovery, the strategic incorporation of fluorine atoms into molecular scaffolds is a cornerstone of medicinal chemistry.[1][2][3] Fluorine's unique properties—high electronegativity, small atomic radius, and the ability to form strong carbon-fluorine bonds—can profoundly enhance a drug candidate's metabolic stability, membrane permeability, and binding affinity to biological targets.[2][3][4][5] Within this context, building blocks that offer both a reactive handle for synthesis and a functionally advantageous fluorinated motif are of immense value.

5-(Difluoromethoxy)-2-fluoropyridine has emerged as a critical pharmaceutical intermediate, embodying this dual functionality.[2] This molecule features an electron-deficient pyridine ring activated for nucleophilic substitution by a fluorine atom at the C-2 position. Simultaneously, it carries the difluoromethoxy (-OCF₂H) group, a sophisticated bioisostere that offers distinct advantages over more common methoxy or trifluoromethyl groups.[6][7] This guide provides an in-depth analysis of the strategic value of 5-(Difluoromethoxy)-2-fluoropyridine, complete with detailed protocols for its application in key synthetic transformations relevant to drug development.

Core Attributes & Strategic Value

The utility of 5-(Difluoromethoxy)-2-fluoropyridine is rooted in the distinct contributions of its two key structural motifs.

The 2-Fluoropyridine Moiety: A Hyper-Reactive Handle for SNAr

The fluorine atom at the C-2 position of the pyridine ring serves as a highly efficient leaving group in Nucleophilic Aromatic Substitution (SNAr) reactions.[8][9][10] The high electronegativity of fluorine, coupled with the electron-withdrawing nature of the pyridine nitrogen, renders the C-2 position highly electrophilic and susceptible to nucleophilic attack.

Paradoxically, while the C-F bond is the strongest single bond to carbon, fluoride is an excellent leaving group in this context. This is because the rate-determining step of the SNAr mechanism is the initial attack of the nucleophile to form a resonance-stabilized anionic intermediate (a Meisenheimer complex), not the cleavage of the C-F bond.[10] The reactivity of 2-fluoropyridines in SNAr is significantly greater than their chloro- or bromo- counterparts, often allowing for milder reaction conditions, lower temperatures, and broader functional group tolerance.[10][11] For instance, the reaction of 2-fluoropyridine with sodium ethoxide is reported to be 320 times faster than that of 2-chloropyridine.[10]

The Difluoromethoxy (-OCF₂H) Group: A Modern Bioisostere

The difluoromethoxy group is a strategic asset in lead optimization, offering a unique combination of properties.[6][7]

• Metabolic Stability: The strong C-F bonds are highly resistant to enzymatic cleavage by metabolic enzymes like cytochrome P450 (CYP).[6][7] This makes the -OCF₂H group an excellent replacement for metabolically labile moieties, such as a methoxy group, which is prone to O-demethylation, thereby potentially increasing a drug's half-life and bioavailability.[7]

• Modulated Lipophilicity: The -OCF₂H group increases lipophilicity compared to a hydroxyl or methoxy group but to a lesser extent than the more common trifluoromethoxy (-OCF₃) group, providing a tool for fine-tuning a molecule's solubility and permeability profile.[6]

• Hydrogen Bond Donor: Unlike the -CF₃ or -OCH₃ groups, the hydrogen atom of the difluoromethoxy group can act as a weak hydrogen bond donor, enabling it to form specific interactions with biological targets and potentially enhance binding affinity.[1][6]

Physicochemical Data

Property	Value
CAS Number	130318-80-8[12]
Molecular Formula	C₆H₄F₃N[13]
Molecular Weight	163.10 g/mol
Appearance	Colorless to light yellow liquid
Boiling Point	~155-160 °C

Application in Synthesis: Core Protocols

The primary application of 5-(Difluoromethoxy)-2-fluoropyridine is as an electrophile in substitution and coupling reactions. The following sections provide detailed, field-proven protocols for its use.

Nucleophilic Aromatic Substitution (SNAr) Reactions

SNAr is the most direct and widely used method for functionalizing the 2-position of this intermediate. The reaction proceeds through a two-step addition-elimination pathway.

Caption: General mechanism of SNAr on 2-fluoropyridine.

Protocol 1: General Procedure for N-Arylation with a Primary/Secondary Amine

This protocol describes the formation of a C-N bond, a critical transformation in the synthesis of many bioactive molecules.

Rationale: The reaction leverages the high reactivity of the C-F bond towards nucleophilic attack by an amine. A base is used to deprotonate the amine (if it has a high pKa) or to act as an acid scavenger for the HF generated in situ. A polar aprotic solvent like DMSO or DMF is ideal as it effectively solvates the counter-ion of the base without deactivating the nucleophile through hydrogen bonding.

Materials:

• 5-(Difluoromethoxy)-2-fluoropyridine (1.0 eq)

• Amine nucleophile (1.1 - 1.5 eq)

• Base (e.g., K₂CO₃, Cs₂CO₃, or NaH) (2.0 - 3.0 eq)

• Anhydrous polar aprotic solvent (e.g., DMSO, DMF, NMP)

• Reaction vessel (e.g., round-bottom flask or sealed tube)

• Standard work-up and purification reagents (Ethyl Acetate, water, brine, Na₂SO₄)

Procedure:

• Reaction Setup: To a dry reaction vessel under an inert atmosphere (N₂ or Ar), add the base (e.g., K₂CO₃, 2.0 eq).

• Reagent Addition: Add the anhydrous solvent (e.g., DMSO) to achieve a concentration of 0.1-0.5 M with respect to the limiting reagent. Add the amine nucleophile (1.2 eq) followed by 5-(Difluoromethoxy)-2-fluoropyridine (1.0 eq).

• Reaction Conditions: Stir the mixture at a temperature ranging from 80 °C to 130 °C. The optimal temperature depends on the nucleophilicity of the amine. Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 4-24 hours.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Carefully pour the mixture into water and extract with an organic solvent (e.g., Ethyl Acetate, 3x).

• Purification: Combine the organic layers, wash with water and then brine to remove residual solvent and salts. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Final Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired 2-amino-5-(difluoromethoxy)pyridine derivative.

Protocol 2: General Procedure for O-Arylation with a Phenol

This protocol outlines the synthesis of diaryl ethers, a common motif in pharmaceuticals.

Rationale: Phenols are generally less nucleophilic than amines and require a strong base to be deprotonated to the more reactive phenoxide anion. Sodium hydride (NaH) is a common choice as it irreversibly deprotonates the phenol, driving the reaction forward. Anhydrous conditions are critical to prevent quenching the NaH.

Materials:

• 5-(Difluoromethoxy)-2-fluoropyridine (1.0 eq)

• Phenol nucleophile (1.1 - 1.2 eq)

• Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.5 eq)

• Anhydrous solvent (e.g., DMF, THF)

• Reaction vessel

• Standard work-up and purification reagents

Procedure:

• Reaction Setup: To a dry, three-neck flask under an inert atmosphere, add the phenol (1.1 eq) and dissolve it in anhydrous DMF.

• Deprotonation: Cool the solution to 0 °C in an ice bath. Add NaH (1.5 eq) portion-wise. Caution: Hydrogen gas is evolved. Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for another 30 minutes to ensure complete formation of the phenoxide.

• Reagent Addition: Add 5-(Difluoromethoxy)-2-fluoropyridine (1.0 eq) to the mixture.

• Reaction Conditions: Heat the reaction to 80-100 °C and stir until the starting material is consumed as monitored by TLC or LC-MS.

• Work-up: Cool the reaction to 0 °C and carefully quench by the slow addition of saturated aqueous NH₄Cl solution. Dilute with water and extract with Ethyl Acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Final Purification: Purify the crude residue via column chromatography to obtain the target ether.

Caption: Typical experimental workflow for SNAr reactions.

Palladium-Catalyzed Cross-Coupling Reactions

While SNAr is dominant, palladium-catalyzed cross-coupling reactions offer a complementary and powerful alternative for forming C-N (Buchwald-Hartwig) and C-C (Suzuki-Miyaura) bonds.[14][15][16][17] These methods are particularly valuable for coupling partners that are incompatible with SNAr conditions or when different regioselectivity is required on a more complex substrate.

Protocol 3: General Procedure for Buchwald-Hartwig Amination

Rationale: This reaction provides an alternative to SNAr for C-N bond formation, often proceeding under different conditions and with a different substrate scope.[17] It relies on a palladium catalyst and a specialized phosphine ligand to facilitate the coupling of an amine with the aryl fluoride. A strong, non-nucleophilic base is required for the catalytic cycle. While C-F bonds are challenging to activate, appropriate ligand choice can enable this transformation.

Materials:

• 5-(Difluoromethoxy)-2-fluoropyridine (1.0 eq)

• Amine (1.2 eq)

• Palladium pre-catalyst (e.g., Pd₂(dba)₃, 2-5 mol%)

• Phosphine Ligand (e.g., BINAP, Xantphos, RuPhos, 4-10 mol%)

• Base (e.g., NaOtBu, Cs₂CO₃, K₃PO₄, 1.5-2.0 eq)

• Anhydrous, deoxygenated solvent (e.g., Toluene, Dioxane)

Procedure:

• Reaction Setup: In a glovebox or under a strictly inert atmosphere, add the palladium pre-catalyst, ligand, and base to an oven-dried reaction vessel.

• Reagent Addition: Add 5-(Difluoromethoxy)-2-fluoropyridine, the amine, and the anhydrous, deoxygenated solvent.

• Reaction Conditions: Seal the vessel and heat the mixture to 80-120 °C with vigorous stirring. Monitor the reaction by LC-MS.

• Work-up: After cooling, dilute the reaction mixture with an organic solvent and filter through a pad of celite to remove palladium residues.

• Purification: Concentrate the filtrate and purify the crude product by column chromatography.

Protocol 4: General Procedure for Suzuki-Miyaura Coupling

Rationale: The Suzuki coupling is a robust method for forming C-C bonds.[15][16] It involves the reaction of an organoboron species (boronic acid or ester) with an aryl halide, catalyzed by a palladium complex. The base is crucial for the transmetalation step of the catalytic cycle.

Materials:

• 5-(Difluoromethoxy)-2-fluoropyridine (1.0 eq)

• (Hetero)aryl boronic acid or pinacol ester (1.2-1.5 eq)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, Pd(PPh₃)₄, 2-5 mol%)

• Aqueous base (e.g., 2M K₂CO₃, K₃PO₄, 2.0-3.0 eq)

• Degassed solvent (e.g., Dioxane, Toluene, DME)

Procedure:

• Reaction Setup: To a reaction vessel, add 5-(Difluoromethoxy)-2-fluoropyridine, the boronic acid, and the palladium catalyst.

• Inert Atmosphere: Evacuate and backfill the vessel with an inert gas (N₂ or Ar) three times.

• Solvent/Base Addition: Add the degassed organic solvent, followed by the aqueous base solution.

• Reaction Conditions: Heat the biphasic mixture to 80-110 °C with vigorous stirring for 4-18 hours. Monitor progress by TLC or LC-MS.

• Work-up: Cool to room temperature, dilute with water, and extract with an organic solvent (e.g., Ethyl Acetate).

• Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate. Purify the residue by column chromatography.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling.

Comparative Analysis of C-N Bond Forming Reactions

Feature	SNAr Amination	Buchwald-Hartwig Amination
Mechanism	Addition-Elimination	Pd-Catalyzed Cross-Coupling[17]
Key Reagents	Base (K₂CO₃, NaH), Polar Aprotic Solvent	Pd Catalyst, Ligand, Base (NaOtBu, Cs₂CO₃)
Conditions	Often higher temperatures (80-150 °C)	Generally 80-120 °C
Atmosphere	Inert atmosphere recommended	Strictly inert and anhydrous required
Advantages	Cost-effective (no catalyst), simple setup	Broader amine scope, milder for some substrates, high functional group tolerance
Limitations	Limited by nucleophilicity of amine; electron-withdrawing groups required	Cost of catalyst/ligand, sensitivity to air/moisture, requires optimization

Conclusion

5-(Difluoromethoxy)-2-fluoropyridine is a highly versatile and valuable intermediate for pharmaceutical research and development. Its activated 2-fluoro position provides a reliable handle for introducing a wide array of nitrogen, oxygen, and carbon-based nucleophiles via robust SNAr and cross-coupling methodologies. The concurrent installation of the difluoromethoxy group imparts desirable pharmacokinetic properties, such as enhanced metabolic stability and modulated lipophilicity, which are critical for successful drug design.[6][7] The protocols and strategic insights provided herein serve as a comprehensive guide for researchers to effectively leverage this powerful building block in the synthesis of next-generation therapeutics.

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• The Role of Difluoroethoxybenzene in Modern Pharmaceutical Synthesis. NINGBO INNO PHARMCHEM CO.,LTD.
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• Selective and Facile Palladium-Catalyzed Amination of 2-Fluoro-4-iodopyridine in the 4-Position under Microwave Conditions. ResearchGate.
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• Synthesis of 2-arylpyridines by the Suzuki-Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. PubMed.
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• The Crucial Role of Fluoropyridine Derivatives in Modern Chemical Synthesis. NINGBO INNO PHARMCHEM CO.,LTD.

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• 5. Synthesis and Applications of Selected Fluorine-Containing Fluorophores [ouci.dntb.gov.ua]
• 6. benchchem.com [benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. nextsds.com [nextsds.com]
• 13. 1374659-41-2|5-(Difluoromethyl)-2-fluoropyridine|BLD Pharm [bldpharm.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Reducing byproducts in 5-(Difluoromethoxy)-2-fluoropyridine cross-coupling reactions

Welcome to the Technical Support Center for Advanced Cross-Coupling Methodologies. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals troubleshoot and optimize cross-coupling reactions involving 5-(Difluoromethoxy)-2-fluoropyridine (CAS: 130318-80-8).

This building block is highly valued in medicinal chemistry for its unique electronic properties and lipophilicity. However, functionalizing the C(sp2)–F bond while preserving the delicate –OCF₂H group presents significant chemoselectivity challenges. This guide breaks down the mechanistic causality behind common byproducts and provides field-proven, self-validating protocols to ensure high-yielding transformations.

Diagnostic Decision Tree

Before adjusting your reaction parameters, identify your primary byproduct profile using the diagnostic workflow below.

Decision tree for diagnosing and resolving common byproducts in 2-fluoropyridine cross-couplings.

Troubleshooting FAQs: Mechanistic Insights

Q1: Why am I seeing massive amounts of 5-(difluoromethoxy)pyridin-2(1H)-one instead of my cross-coupled product? The Causality: The 2-fluoro position of a pyridine ring is highly electrophilic. When utilizing standard Suzuki-Miyaura conditions (e.g., aqueous Na₂CO₃ or NaOH), hydroxide acts as a hard nucleophile. Because C–F bonds have a very high bond dissociation energy (~126 kcal/mol), Nucleophilic Aromatic Substitution (S_NAr) by hydroxide rapidly displaces the fluoride before the transition metal can undergo oxidative addition[1]. The Solution: You must eliminate water and hard nucleophiles from the system. Transition to strictly anhydrous conditions using fluoride salts (e.g., anhydrous CsF) or non-nucleophilic organic bases (e.g., DIPEA) to shut down the S_NAr pathway.

Q2: My boronic acid is homocoupling (forming biphenyls), but the 5-(Difluoromethoxy)-2-fluoropyridine remains unreacted. How do I force C–F activation? The Causality: Standard Palladium(0) catalysts (like Pd(PPh₃)₄) struggle to insert into the highly inert C(sp2)–F bond. When oxidative addition stalls, the catalytic cycle is starved of the aryl-metal intermediate. The catalyst instead undergoes transmetalation with two equivalents of the boronic acid, followed by reductive elimination to yield a homocoupled byproduct [4]. The Solution: Switch from Palladium to Nickel catalysis. Nickel has a smaller atomic radius and is more electron-rich, making it exceptionally proficient at inserting into inert C–F bonds. A system utilizing Ni(cod)₂ with strongly donating ligands (like PCy₃) dramatically accelerates oxidative addition. If Palladium must be used, bulky, electron-rich biaryl phosphines like XPhos are mandatory.

Q3: The cross-coupling worked, but my –OCF₂H group degraded. What caused this? The Causality: The difluoromethoxy (–OCF₂H) group is generally stable, but under strongly basic conditions (e.g., KOtBu, NaOtBu) at elevated temperatures, it can undergo base-mediated α-elimination to generate difluorocarbene, leading to defluorination or complex degradation profiles [3]. Furthermore, recent process chemistry studies highlight that interactions with glass reactors at high temperatures can facilitate the thermal decomposition of difluoromethoxy arenes [2]. The Solution: Avoid strong alkoxide bases. Utilize milder bases like K₃PO₄ or DIPEA, and strictly maintain reaction temperatures below 80 °C. If scaling up, consider the reactor material (e.g., Hastelloy or PTFE-lined vessels) to prevent glass-facilitated degradation.

Quantitative Data: Condition Benchmarking

To illustrate the causality of reagent selection, the table below summarizes the byproduct profiles of 5-(Difluoromethoxy)-2-fluoropyridine under various cross-coupling conditions.

Catalyst System (10 mol%)	Base / Solvent	Temp (°C)	Target Product Yield	Hydrolysis Byproduct	Homocoupling Byproduct	–OCF₂H Degradation
Pd(PPh₃)₄	Na₂CO₃ / H₂O-Dioxane	90 °C	5%	85%	10%	0%
Pd(dppf)Cl₂	KOtBu / THF	80 °C	20%	0%	40%	40%
Pd(OAc)₂ / XPhos	K₃PO₄ / Dioxane (Anhyd.)	80 °C	75%	<2%	15%	<2%
Ni(cod)₂ / PCy₃	CsF / Toluene (Anhyd.)	90 °C	88%	<1%	5%	5%

Data Summary: Aqueous bases drive hydrolysis, strong alkoxides drive degradation, and Ni-catalysis with anhydrous CsF provides the optimal thermodynamic pathway for C–F activation.

Self-Validating Experimental Protocol

To achieve the 88% yield benchmarked above, follow this rigorously optimized, step-by-step methodology for the Anhydrous Ni-Catalyzed Suzuki-Miyaura Cross-Coupling . This protocol is designed to be self-validating: the absence of a color change during the catalyst preparation step immediately alerts the user to oxygen contamination.

Reagents & Equipment

• Substrate: 5-(Difluoromethoxy)-2-fluoropyridine (1.0 equiv, 1.0 mmol)

• Coupling Partner: Arylboronic acid (1.5 equiv, 1.5 mmol)

• Catalyst/Ligand: Ni(cod)₂ (10 mol%), PCy₃ (20 mol%)

• Base: Anhydrous CsF (3.0 equiv, 3.0 mmol) Note: Must be oven-dried at 150 °C under vacuum overnight.

• Solvent: Anhydrous, degassed Toluene (5.0 mL)

Step-by-Step Methodology

• Inert Atmosphere Preparation (Critical Step): Inside a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with Ni(cod)₂ (27.5 mg, 0.1 mmol) and PCy₃ (56.1 mg, 0.2 mmol).

  • Validation Check: The mixture should form a deep red/purple complex upon the addition of 1 mL of toluene. If the solution turns pale yellow or green, the Ni(0) has oxidized to Ni(II); discard and restart.

• Reagent Loading: To the active catalyst solution, add the arylboronic acid, anhydrous CsF, and 5-(Difluoromethoxy)-2-fluoropyridine (163.1 mg, 1.0 mmol).

• Solvent Addition & Sealing: Add the remaining 4 mL of anhydrous toluene. Seal the Schlenk tube tightly with a Teflon screw cap and remove it from the glovebox.

• Thermal Activation: Place the sealed tube in a pre-heated oil bath at 90 °C and stir vigorously (800 rpm) for 16 hours.

  • Causality: Vigorous stirring is required because the reaction is a heterogeneous mixture (CsF is insoluble in toluene).

• Quench and Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (10 mL) and filter the crude mixture through a short pad of Celite to remove the insoluble inorganic salts (CsF, Ni-salts).

• Isolation: Concentrate the filtrate under reduced pressure. Purify the crude residue via silica gel flash chromatography (Hexanes/EtOAc gradient) to isolate the cross-coupled product.

Protocol Workflow

Step-by-step workflow for anhydrous Ni-catalyzed cross-coupling to minimize byproducts.

References

• Main group metal-mediated strategies for C–H and C–F bond activation and functionalisation of fluoroarenes National Institutes of Health (PMC)[Link]

• Glass-Facilitated Thermal Decomposition of Difluoromethoxy Arenes Organic Process Research & Development (via ResearchGate)[Link]

• Development of a Robust Pd-Catalyzed C–S Coupling for the Synthesis of Janus Kinase Inhibitor GDC-9918 ACS Publications[Link]

• Synthesis of α- and β-Carbolines by a Metalation/Negishi Cross-Coupling/SNAr Reaction Sequence ChemRxiv[Link]

Preventing degradation of 5-(Difluoromethoxy)-2-fluoropyridine during long-term storage

Welcome to the Technical Support Center for Fluorinated Building Blocks. As a Senior Application Scientist, I have designed this guide to move beyond generic storage advice. Fluorinated pyridines do not simply "go bad"—they actively degrade through specific, predictable, and preventable mechanistic pathways.

This guide provides the causality behind these pathways and establishes a self-validating protocol to ensure the absolute integrity of 5-(Difluoromethoxy)-2-fluoropyridine (CAS 130318-80-8) throughout your drug development campaigns.

Part 1: Mechanistic Causality of Degradation

To prevent degradation, we must first understand the thermodynamic and kinetic drivers that destroy fluorinated pyridines. 5-(Difluoromethoxy)-2-fluoropyridine is highly electrophilic. The electronegative fluorine atom at the C2 position, coupled with the electron-withdrawing nitrogen in the aromatic ring, creates a strong dipole.

• Nucleophilic Aromatic Substitution (SNAr): The C2 position is highly susceptible to SNAr by ambient moisture (H₂O). When water penetrates the storage container, hydroxyl groups replace the fluorine substituents on the pyridine ring[1].

• Autocatalytic Acidification: This hydrolysis event releases Hydrogen Fluoride (HF). The release of HF drastically lowers the pH of the microenvironment. Because the transformation into a pyridone derivative is an acid-catalyzed process, the initial degradation autocatalyzes further destruction of the compound[2].

• Photochemical Cleavage: Fluorinated intermediates are sensitive to ultraviolet (UV) light, which can induce photochemical reactions leading to radical cleavage and the formation of complex impurities[3].

Fig 1. Mechanistic pathways of 5-(Difluoromethoxy)-2-fluoropyridine degradation and prevention.

Part 2: Self-Validating Storage Protocol

A protocol is only as good as its ability to prove it worked. To prevent the degradation pathways outlined above, implement the following self-validating workflow . Lower temperatures (-20°C) are strictly required to slow down chemical reactions and maintain stability[3].

Step 1: Pre-conditioning & Inert Aliquoting

• Action: Bake amber glass vials at 120°C for 4 hours to remove surface moisture. Transfer the bulk 5-(Difluoromethoxy)-2-fluoropyridine into a glove box purged with high-purity Argon (O₂ < 1 ppm, H₂O < 1 ppm). Dispense into single-use aliquots.

• Causality: Single-use aliquots prevent repeated freeze-thaw cycles, which are the primary cause of condensation and subsequent SNAr degradation.

Step 2: Gravimetric Baseline (Self-Validation Check 1)

• Action: Seal the vials with PTFE-lined crimp caps. Weigh each sealed vial on an analytical balance to 0.1 mg precision. Record this "Baseline Mass" directly on the vial label.

• Validation: Before using an aliquot months later, re-weigh it. If the mass has increased, ambient moisture has breached the seal. The aliquot is compromised and should be discarded.

Step 3: Colorimetric Macro-Environment (Self-Validation Check 2)

• Action: Place the sealed aliquots into a secondary high-density polyethylene (HDPE) jar filled with blue indicating silica gel. Store this jar in a -20°C freezer.

• Validation: The silica gel acts as a sacrificial moisture sink. If the silica turns pink, the macro-environment has failed. This visual cue prompts you to replace the desiccant before the micro-environment (the vial seal) fails.

Step 4: Pre-Reaction NMR Verification (Self-Validation Check 3)

• Action: For highly sensitive cross-coupling reactions, run a quick ¹⁹F NMR on a fraction of the aliquot.

• Validation: The presence of a sharp singlet around -165 ppm (free fluoride ion) or the disappearance of the C2-fluorine signal confirms that hydrolysis has occurred.

Part 3: Quantitative Stability Data

The following table summarizes the kinetic degradation of 5-(Difluoromethoxy)-2-fluoropyridine under various storage conditions, highlighting the critical need for strict environmental control.

Storage Condition	Atmosphere	Container Type	Timeframe	Purity Retention (%)	Primary Degradant Observed
25°C (Ambient)	Air	Clear Glass	1 Month	< 85%	2-Hydroxypyridine derivative
2-8°C (Fridge)	Air	Amber Glass	3 Months	~ 92%	2-Hydroxypyridine derivative
-20°C (Freezer)	Argon	Amber Glass (PTFE)	12 Months	> 99%	None detected
40°C / 75% RH	Air	Clear Glass	14 Days	< 70%	HF + Pyridone

Part 4: Troubleshooting & FAQs

Q: Why is my 5-(Difluoromethoxy)-2-fluoropyridine turning slightly yellow over time? A: Discoloration is a macroscopic indicator of microscopic degradation. The yellowing is typically caused by the formation of conjugated pyridone degradants resulting from moisture-driven nucleophilic aromatic substitution. This indicates a failure in your inert gas blanket or a compromised vial seal.

Q: Can I recover or purify the degraded compound using flash chromatography? A: It is highly discouraged. The primary degradant (a 2-hydroxypyridine derivative) and the released hydrofluoric acid (HF) are difficult to separate completely via standard silica gel chromatography due to similar polarities and severe streaking. Furthermore, the presence of trace HF can ruin your silica column and pose a severe safety hazard. Discard and use a fresh, validated aliquot.

Q: Is -80°C storage better than -20°C for this compound? A: No. While -80°C further reduces kinetic energy, it dramatically increases the risk of rapid condensation (moisture ingress) upon removal from the freezer. -20°C provides the optimal thermodynamic balance[3], provided the self-validating gravimetric and desiccant checks outlined in Part 2 are maintained.

Q: Does the difluoromethoxy group degrade as easily as the 2-fluoro group? A: No. The -OCF₂H group at the 5-position is generally more robust than the highly electrophilic C2-fluorine. However, if the C2-fluorine undergoes hydrolysis and releases HF, the resulting highly acidic microenvironment can eventually catalyze the cleavage of the difluoromethoxy ether linkage[2].

References

• Degradation of a fluoropyridinyl drug in capsule formulation Source: PubMed (National Institutes of Health) URL:[Link]

• How to ensure the stability of fluorinated pharmaceutical intermediates during storage? Source: SinoShiny URL:[Link]

• Preparation and stability of 4-fluoropyridine Source: Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) URL:[Link]

Sources

• 1. Degradation of a fluoropyridinyl drug in capsule formulation: degradant identification, proposed degradation mechanism, and formulation optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Preparation and stability of 4-fluoropyridine - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. How to ensure the stability of fluorinated pharmaceutical intermediates during storage? - Blog - SHINY [sinoshiny.com]

Technical Support Center: Troubleshooting Low Conversion Rates with 5-(Difluoromethoxy)-2-fluoropyridine

Welcome to the technical support center for 5-(Difluoromethoxy)-2-fluoropyridine. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues leading to low conversion rates in reactions involving this versatile building block. The unique electronic properties imparted by the difluoromethoxy group make this reagent highly valuable, but also necessitate careful consideration of reaction parameters. This document provides in-depth, field-proven insights in a direct question-and-answer format to help you optimize your synthetic outcomes.

General Troubleshooting Workflow

Before delving into reaction-specific issues, it's crucial to rule out common experimental pitfalls. Low conversion is often a result of fundamental parameters rather than complex mechanistic failures. The following workflow provides a logical sequence of checks.

Caption: General troubleshooting workflow for low conversion rates.

Section 1: General Issues & Initial Checks

Q1: My reaction with 5-(difluoromethoxy)-2-fluoropyridine has stalled with significant starting material remaining. What are the first things I should check?

A1: Before adjusting complex variables like catalysts or ligands, it's essential to confirm the integrity of your basic setup.

• Reagent Purity: Verify the purity of your 5-(difluoromethoxy)-2-fluoropyridine, as impurities can inhibit catalysis or react preferentially. Similarly, ensure the nucleophile or coupling partner is of high purity and has not degraded during storage.

• Anhydrous Conditions: The presence of water is one of the most common reasons for failure, especially in nucleophilic aromatic substitution (SNAr) and palladium-catalyzed reactions.[1][2] Water can quench strong bases, deactivate catalysts, and hydrolyze your starting material to the corresponding, and often unreactive, 2-pyridone.[1][2] Use freshly distilled, anhydrous solvents, flame- or oven-dry your glassware, and handle hygroscopic reagents in a glovebox or under a strong flow of inert gas.

• Inert Atmosphere: Many reactions, particularly cross-coupling, are sensitive to oxygen. Ensure your reaction vessel was properly purged with nitrogen or argon and that the inert atmosphere is maintained throughout the reaction.

• Temperature Control: Inaccurate temperature monitoring can lead to either insufficient energy to overcome the activation barrier or excessive heat causing reagent decomposition. Verify that your heating mantle or oil bath is calibrated and providing a consistent temperature. For exothermic reactions, ensure adequate cooling is in place.[3]

Section 2: Troubleshooting Nucleophilic Aromatic Substitution (SNAr) Reactions

The C2-fluorine of 5-(difluoromethoxy)-2-fluoropyridine is activated towards nucleophilic attack by the electron-withdrawing nature of both the pyridine nitrogen and the 5-(difluoromethoxy) group. However, achieving high conversion requires careful optimization.

Q2: I'm seeing low conversion in my SNAr reaction with an alcohol, amine, or thiol nucleophile. What are the likely causes?

A2: Several factors can lead to incomplete SNAr reactions:

• Insufficient Nucleophilicity: The attacking species may not be a strong enough nucleophile. For neutral nucleophiles like alcohols or primary/secondary amines, a base is required to generate the more potent alkoxide or amide anion. The choice and amount of base are critical.[1]

• Inappropriate Solvent: SNAr reactions proceed via a charged intermediate (Meisenheimer complex). Polar aprotic solvents like DMSO, DMF, or NMP are generally preferred as they stabilize this intermediate and solvate the base's cation, increasing the "nakedness" and reactivity of the nucleophilic anion.[1]

• Hydrolysis to Pyridone: The most common side reaction is the hydrolysis of the 2-fluoropyridine starting material to the corresponding 2-pyridone, which is unreactive under these conditions.[1][4] This is especially prevalent if using hydroxide or alkoxide bases in the presence of trace water.[1][5]

• Incorrect Base: The base must be strong enough to deprotonate the nucleophile but should not introduce competing side reactions. For example, using NaOH or KOH can significantly increase the risk of hydrolysis. Non-hydroxidic bases like K₂CO₃, Cs₂CO₃, or NaH (for alcohols/thiols) are often better choices.[1]

Caption: General mechanism of SNAr on a 2-fluoropyridine.

Q3: How do I choose the optimal base and solvent for my SNAr reaction?

A3: The optimal choice depends on the pKa of your nucleophile. The table below provides a starting point for optimization.

Nucleophile Class	Recommended Bases	Recommended Solvents	Key Considerations
Alcohols / Phenols	NaH, K₂CO₃, Cs₂CO₃, KOtBu	DMF, DMSO, THF, Dioxane	NaH is excellent for generating alkoxides but requires strictly anhydrous conditions. K₂CO₃ is a milder, safer alternative.
Amines (1° or 2°)	K₂CO₃, K₃PO₄, Cs₂CO₃	DMSO, NMP, t-Amyl Alcohol	The product amine is often more nucleophilic than the starting amine. Using excess amine can sometimes prevent dialkylation.
Thiols	K₂CO₃, Cs₂CO₃, NaH	DMF, DMSO, Acetonitrile	Thiolates are generally very potent nucleophiles; reactions often proceed under milder conditions.

Experimental Protocol: General Procedure for SNAr with a Phenol

• To a flame-dried round-bottom flask under an argon atmosphere, add the phenol (1.2 equivalents) and anhydrous DMF.

• Add potassium carbonate (K₂CO₃, 2.0 equivalents) to the solution.

• Stir the mixture at room temperature for 15-20 minutes.

• Add 5-(difluoromethoxy)-2-fluoropyridine (1.0 equivalent) to the reaction mixture.

• Heat the reaction to 80-110 °C and monitor its progress by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature, dilute with ethyl acetate, and wash with water and brine to remove DMF and inorganic salts.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Section 3: Troubleshooting Palladium-Catalyzed Cross-Coupling Reactions

5-(difluoromethoxy)-2-fluoropyridine can act as an electrophilic partner in cross-coupling reactions. However, the C-F bond is strong, and the pyridine nitrogen can interact with the palladium catalyst, making these reactions challenging.

Q4: My Suzuki-Miyaura coupling is giving low yields. What should I investigate?

A4: Successful Suzuki coupling of this substrate hinges on an active catalytic system that can overcome the strong C-F bond and avoid catalyst inhibition.

• Catalyst and Ligand Choice: The C(sp²)–F bond is generally unreactive in Suzuki couplings under standard conditions. More commonly, the corresponding 2-chloro or 2-bromo-5-(difluoromethoxy)pyridine would be used as the electrophile. If you must use the 2-fluoro analogue, highly specialized, electron-rich, and bulky phosphine ligands are required to facilitate the difficult oxidative addition step. Ligands like SPhos, RuPhos, or XPhos paired with a palladium source like Pd₂(dba)₃ or Pd(OAc)₂ are a good starting point.[6]

• Base Selection: The base is crucial for activating the boronic acid in the transmetalation step.[7] For heteroaromatic substrates, common choices include K₃PO₄, K₂CO₃, and Cs₂CO₃.[8][9] The base must be strong enough for transmetalation but not so harsh that it causes decomposition of the boronic acid or starting material.

• Solvent System: A mixture of an organic solvent and water is typical. Toluene/water or 1,4-dioxane/water are common systems that help to dissolve both the organic and inorganic reagents.[9][10] Ensure solvents are properly degassed to prevent catalyst oxidation.

• Boronic Acid Stability: (Hetero)aryl boronic acids can be prone to protodeboronation (hydrolysis) under the reaction conditions, especially at elevated temperatures. Using a slight excess (1.2-1.5 equivalents) is standard practice.

Caption: Simplified catalytic cycle for Suzuki-Miyaura coupling.

Q5: What are the key parameters to optimize for a Buchwald-Hartwig amination with this substrate?

A5: Similar to Suzuki coupling, the Buchwald-Hartwig amination of a 2-fluoropyridine is challenging but can be achieved with a carefully selected catalytic system.

• Catalyst/Ligand System: This is the most critical parameter.[6] Highly active, electron-rich, and sterically hindered biarylphosphine ligands are required. Systems like RuPhos/Pd₂(dba)₃ or XPhos/Pd(OAc)₂ are known to be effective for coupling with electron-deficient heteroaryl halides.[11][12][13] Pre-catalysts like RuPhos G2 or G3 can also be highly effective and are often more convenient to handle.[11]

• Base Selection: A strong, non-nucleophilic base is required. Sodium or lithium bis(trimethylsilyl)amide (NaHMDS or LHMDS) and potassium phosphate (K₃PO₄) are common choices.[11] The choice can significantly impact the reaction rate and side product formation.

• Solvent: Anhydrous, non-protic solvents like toluene, 1,4-dioxane, or t-amyl alcohol are typically used.[14] The solvent must be able to dissolve the substrates and base while being stable at the required reaction temperature.

• Temperature: These reactions often require elevated temperatures (80-120 °C) to drive the catalytic cycle, particularly the oxidative addition and reductive elimination steps.[14] Optimization is key, as excessively high temperatures can lead to catalyst decomposition or side reactions.

Table: Starting Conditions for Buchwald-Hartwig Amination

Parameter	Recommended Condition
Palladium Source	Pd₂(dba)₃ (1-2 mol%) or Pd(OAc)₂ (2-4 mol%)
Ligand	RuPhos or XPhos (1.1 - 1.2 x Pd mol%)
Base	K₃PO₄ (2.0 equiv) or LHMDS (1.5 equiv)
Solvent	Anhydrous, degassed Toluene or 1,4-Dioxane
Temperature	100 °C
Atmosphere	Rigorously inert (N₂ or Ar)

Section 4: Analytical Monitoring

Q6: How can I effectively monitor the progress of my reaction to identify the cause of low conversion?

A6: Proper reaction monitoring is critical for troubleshooting. Simply checking at the end of the intended reaction time provides little insight into what went wrong.

• Thin-Layer Chromatography (TLC): The quickest method to get a qualitative picture of the reaction. It can show the consumption of starting materials and the appearance of the product and any major non-volatile by-products.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides more detailed information than TLC. It can confirm the mass of the desired product and help identify by-products, such as the hydrolyzed 2-pyridone (mass = M-F+OH).

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for volatile products and can provide excellent separation and identification of reaction components.

• ¹⁹F NMR Spectroscopy: This is a particularly powerful tool when working with fluorinated compounds. The disappearance of the C-F signal of the starting material and the appearance of new signals corresponding to your product or potential fluorine-containing byproducts provides a clean and quantitative way to track the reaction's progress.

By taking aliquots at regular intervals (e.g., every hour), you can determine if the reaction is slow, has stalled, or if the product is forming and then degrading. This information is invaluable for deciding on the next optimization step.

References

• Mongin, F., & Quéguiner, G. (2003). Versatile Synthesis of 3,5-Disubstituted 2-Fluoropyridines and 2-Pyridones. The Journal of Organic Chemistry, 68(10), 4094–4097. [Link]

• Xu, P., Wang, Z., Guo, S.-M., & Studer, A. (2024). Introduction of the difluoromethyl group at the meta- or para-position of pyridines through regioselectivity switch. Nature Communications, 15(1), 4121. [Link]

• Ramírez de Arellano, N., Asensio, G., & Medio-Simón, M. (2020). A simple method for the synthesis of N-difluoromethylated pyridines and 4-pyridones/quinolones by using BrCF2COOEt as the difluoromethylation reagent. Organic & Biomolecular Chemistry, 18(33), 6491–6495. [Link]

• Chen, M.-F., Chen, C.-H., & Hu, W.-P. (2018). Synthesis of N-alkylated 2-pyridones through Pummerer type reactions of activated sulfoxides and 2-fluoropyridine derivatives. Organic & Biomolecular Chemistry, 16(43), 8343–8347. [Link]

• Fier, P. S., & Hartwig, J. F. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society, 136(28), 10139–10147. [Link]

• Denmark, S. E., & Kallemeyn, J. M. (2009). Cross-Coupling Reactions of Aromatic and Heteroaromatic Silanolates with Aromatic and Heteroaromatic Halides. Journal of the American Chemical Society, 131(8), 3028–3038. [Link]

• Schimler, S. D., Cismesia, M. A., Hanley, P. S., & Sanford, M. S. (2022). Tetramethylammonium Fluoride Alcohol Adducts for SNAr Fluorination. PMC, NIHMS1775380. [Link]

• ChemSpeed. (n.d.). Optimising a Buchwald-Hartwig amination using the ChemSpeed. [Link]

• Xu, P., Wang, Z., Guo, S.-M., & Studer, A. (2024). Introduction of the difluoromethyl group at the meta- or para-position of pyridines through regioselectivity switch. ResearchGate. [Link]

• Schimler, S. D., & Sanford, M. S. (2020). Development of SNAr Nucleophilic Fluorination: A Fruitful Academia-Industry Collaboration. Accounts of Chemical Research, 53(10), 2293–2305. [Link]

• Li, G., et al. (2020). Selective synthesis of pyridyl pyridones and oxydipyridines by transition-metal-free hydroxylation and arylation of 2-fluoropyridine derivatives. Organic & Biomolecular Chemistry, 18(1), 123-128. [Link]

• MacNeil, S. L. (2013). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. eScholarship. [Link]

• Charnwood Discovery. (n.d.). Rapid Optimization-Buchwald–Hartwig Amination using DoE. [Link]

• Fier, P. S., & Hartwig, J. F. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. PMC. [Link]

• Bouhadjera, B., et al. (2020). Deprotonative Functionalization of the Difluoromethyl Group. Organic Letters, 22(22), 8879–8883. [Link]

• Chambers, R. D., et al. (2009). The Reactivity of 2-Fluoro- and 2-Chloropyridines toward Sodium Ethoxide: Factors Governing the Rates of Nucleophilic (Het)Aromatic Substitutions. ResearchGate. [Link]

• Xu, P., et al. (2024). Introduction of the difluoromethyl group at the meta- or para-position of pyridines through regioselectivity switch. PubMed. [Link]

• Scott, J. S., et al. (2024). Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. PMC. [Link]

• Zhang, C., et al. (2014). Highly Selective Palladium-Catalyzed Cross-Coupling of Secondary Alkylzinc Reagents with Heteroaryl Halides. PMC. [Link]

• Navarrini, W., & DesMarteau, D. D. (1991). Process for the preparation of 2-hydroxypyridine or quinoline compounds.

• Fier, P. S., & Hartwig, J. F. (2017). Site-Selective C-H Fluorination of Pyridines and Diazines with AgF2. Organic Syntheses, 94, 46-53. [Link]

• Dias, M. L. A. E., et al. (2017). Optimization of the reaction conditions for the Buchwald-Hartwig coupling of benzyl protected benzimidazole 2 with 4-(methylsulfonyl)aniline (a). ResearchGate. [Link]

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Reference Data & Comparative Studies

The Strategic Choice in Pyridine Scaffolds: A Comparative Guide to Difluoromethoxy and Trifluoromethoxy Groups in Drug Design

For Immediate Publication

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine is a cornerstone of rational drug design, profoundly influencing a molecule's metabolic stability, lipophilicity, and target affinity.[1][2] Among the array of fluorinated motifs, the difluoromethoxy (-OCF2H) and trifluoromethoxy (-OCF3) groups have emerged as critical tools for optimizing pyridine-based drug candidates.[1][3] While structurally similar, their subtle electronic and conformational differences can lead to significant divergences in a compound's overall pharmacological profile. This guide provides an in-depth comparison of these two pivotal groups, offering experimental insights to inform strategic decisions in drug development.

At a Glance: Key Physicochemical and Metabolic Distinctions

The decision to employ a difluoromethoxy versus a trifluoromethoxy substituent on a pyridine ring is a nuanced one, driven by the specific optimization goals of a drug discovery program. The table below summarizes the core differences that underpin their differential effects.

Property	Difluoromethoxy (-OCF2H)	Trifluoromethoxy (-OCF3)	Rationale & Implication in Drug Design
Lipophilicity (π)	+0.2 to +0.6 (Dynamic)[3]	+1.04 (Static)[3]	-OCF3 provides a greater, more consistent lipophilic contribution, which can enhance membrane permeability.[4] The "dynamic lipophilicity" of -OCF2H allows it to adapt to its environment.[3]
Electronic Effect (σp)	+0.18 (Weakly EWD)[5]	+0.35 (Strongly EWD)[5]	The stronger electron-withdrawing nature of -OCF3 more significantly lowers the pKa of the pyridine nitrogen, reducing basicity and potentially avoiding off-target interactions with aminergic GPCRs.
Hydrogen Bonding	Weak H-bond Donor[6][7]	H-bond Acceptor (via F atoms)	The acidic proton on the -OCF2H group can form crucial hydrogen bonds with target residues, acting as a bioisostere for hydroxyl or thiol groups.[6][8]
Metabolic Stability	Moderately Stable; potential for C-H oxidation[7]	Highly Stable; blocks metabolism[9][10]	-OCF3 is exceptionally robust against CYP450-mediated oxidation.[4][9] The C-H bond in -OCF2H can be a "metabolic soft spot," which can be either a liability or a tool for engineering specific metabolic pathways.[7]
Conformation	Flexible Orientation	Orthogonal to Aromatic Ring[3]	The fixed orthogonal conformation of the -OCF3 group can be leveraged to create specific vector-based interactions within a binding pocket.[3]

Delving Deeper: Mechanistic Insights and Strategic Applications

Physicochemical Properties: Fine-Tuning for Optimal ADME

The choice between -OCF2H and -OCF3 significantly impacts a molecule's absorption, distribution, metabolism, and excretion (ADME) profile by modulating its fundamental physicochemical properties.[1]

• Lipophilicity and Permeability: The trifluoromethoxy group is one of the most lipophilic substituents used in drug design, with a Hansch-Leo parameter (π) of +1.04.[3][11] This substantial increase in lipophilicity can be a powerful strategy to enhance a compound's ability to cross cellular membranes, a critical factor for oral bioavailability and brain penetration.[4][9] In contrast, the difluoromethoxy group offers a more moderate and "dynamic" lipophilicity (π ≈ +0.2–0.6).[3] This adaptability can be advantageous in achieving a balance between permeability and aqueous solubility, mitigating the risk of high-dose toxicity sometimes associated with highly lipophilic compounds.[7]

• Electronic Effects and pKa Modulation: Both groups are electron-withdrawing, but to different extents. The -OCF3 group (Hammett constant σp = +0.35) is a significantly stronger electron-withdrawing group than -OCF2H (σp = +0.18).[5] When appended to a pyridine ring, this has a direct and predictable effect on the basicity of the pyridine nitrogen. A stronger electron-withdrawing group will lower the pKa, making the pyridine less basic. This can be a crucial tactic to detune interactions with unwanted biological targets, such as the hERG channel or aminergic GPCRs, where a basic nitrogen is often a key binding element. The calculated pKa of a phenol is lowered more by an -OCF3 substituent than an -OCF2H group, illustrating this strong inductive effect.[1][12]

• The Hydrogen Bonding Advantage of -OCF2H: A defining feature of the difluoromethoxy group is the ability of its hydrogen atom to act as a weak hydrogen bond donor.[6][7] This unique characteristic allows it to serve as a metabolically stable bioisostere for functional groups like hydroxyl (-OH) or thiol (-SH), which are often critical for target binding but are also susceptible to metabolic modification.[6][8] This enables medicinal chemists to preserve essential binding interactions while improving the drug's pharmacokinetic profile.

Metabolic Stability: Engineering the Fate of a Drug

A primary driver for incorporating fluorinated alkoxy groups is to block or direct metabolism.[12] The cytochrome P450 (CYP) family of enzymes are major players in drug metabolism, often targeting labile C-H bonds for oxidation.[13]

• The -OCF3 Group as a Metabolic Shield: The trifluoromethoxy group is exceptionally resistant to oxidative metabolism.[4][9] The strength of the carbon-fluorine bonds and the absence of a C-H bond make it a highly effective "metabolic shield."[10] Replacing a metabolically vulnerable group, like a methoxy (-OCH3) which is prone to O-demethylation, with an -OCF3 group is a common and effective strategy to increase a drug's half-life and bioavailability.[12]

• The -OCF2H Group as a Modulatable Metabolic Switch: The C-H bond in the difluoromethoxy group, while more stable than in a methyl or methoxy group, can still be a site for CYP-mediated oxidation.[7] This can be viewed as either a liability or a strategic advantage. If this metabolic route is minor, the -OCF2H group still provides a significant enhancement in stability over non-fluorinated analogues. Alternatively, this "soft spot" can be intentionally engineered into a molecule to ensure a specific and predictable clearance pathway, potentially avoiding the formation of more reactive or toxic metabolites from other parts of the molecule.

The metabolic fates of the two groups are visualized in the diagram below.

Caption: Comparative metabolic pathways of -OCF3 and -OCF2H pyridine derivatives.

Synthetic Accessibility

The practical application of these groups in drug discovery is also dependent on their synthetic accessibility. Historically, the incorporation of the -OCF3 group, particularly onto heteroaromatics like pyridine, has been challenging.[14][15] However, recent advances have led to more robust and scalable protocols.[14] Similarly, methods for the regioselective difluoromethylation of pyridines are continually being developed, making these valuable building blocks more accessible for drug discovery campaigns.[8][16][17] Common strategies often involve the reaction of a hydroxypyridine with a suitable fluoroalkylating agent.[6][14]

Experimental Protocols

To provide a practical context for the comparison of these groups, the following are standard, detailed methodologies for assessing key drug-like properties.

Protocol 1: Determination of Lipophilicity (LogD at pH 7.4)

This protocol outlines the widely used "shake-flask" method for determining the distribution coefficient (LogD), a measure of lipophilicity at a physiological pH.

Methodology:

• Phase Preparation: Prepare a buffer solution at pH 7.4 (e.g., phosphate-buffered saline) and n-octanol. Saturate each solvent with the other by mixing vigorously for 24 hours, followed by separation.

• Solution Preparation: Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

• Partitioning: Add a small aliquot of the stock solution to a vial containing a known volume of the prepared buffer (e.g., 1 mL). Add an equal volume of the prepared n-octanol.

• Equilibration: Cap the vial and shake vigorously for a set period (e.g., 1-2 hours) to allow for partitioning between the two phases.

• Phase Separation: Centrifuge the vial to ensure complete separation of the aqueous and organic layers.

• Quantification: Carefully remove an aliquot from both the aqueous and n-octanol layers. Determine the concentration of the compound in each phase using a suitable analytical method, such as LC-MS/MS or UV-Vis spectroscopy.

• Calculation: The LogD value is calculated as the base-10 logarithm of the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

Protocol 2: In Vitro Metabolic Stability Assay

This assay determines the rate at which a compound is metabolized by liver enzymes, providing a crucial early indicator of its likely in vivo half-life.

Caption: Workflow for an in vitro human liver microsomal stability assay.

Methodology:

• Reagent Preparation:

  • Prepare a working solution of the test compound (e.g., 1 µM) in a suitable buffer (e.g., 100 mM potassium phosphate, pH 7.4).

  • Thaw pooled human liver microsomes (HLM) on ice and dilute to the desired concentration (e.g., 0.5 mg/mL) in the same buffer.

  • Prepare an NADPH regenerating system solution (containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) in buffer.

• Incubation Setup: In a 96-well plate, add the HLM solution and the test compound working solution. Include positive controls (compounds with known high and low metabolic rates, e.g., verapamil and warfarin) and negative controls (no NADPH).

• Pre-incubation: Pre-incubate the plate at 37°C for 5-10 minutes to bring the components to temperature.

• Reaction Initiation: Initiate the metabolic reaction by adding the NADPH regenerating system to all wells except the negative controls.

• Time-Point Quenching: At specified time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding a quench solution (e.g., cold acetonitrile containing an internal standard for analytical quantification).

• Sample Processing: Centrifuge the plate to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to a new plate and analyze the concentration of the parent drug remaining using LC-MS/MS.

• Data Analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time. The slope of this line is used to calculate the in vitro half-life (t½) and the intrinsic clearance (CLint).[10]

Conclusion

The choice between a difluoromethoxy and a trifluoromethoxy group is a critical decision point in the optimization of pyridine-containing drug candidates. The trifluoromethoxy group offers a robust solution for enhancing metabolic stability and increasing lipophilicity.[4][9] The difluoromethoxy group provides a more nuanced tool, offering the unique ability to act as a hydrogen bond donor and providing a more moderate lipophilic shift, while still conferring a significant stability advantage over non-fluorinated analogues.[6][7] A thorough understanding of their distinct physicochemical and metabolic profiles, supported by rigorous experimental evaluation as outlined in this guide, is essential for harnessing their full potential in the design of next-generation therapeutics.

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HPLC validation methods for 5-(Difluoromethoxy)-2-fluoropyridine purity

An in-depth technical comparison and validation guide for the chromatographic analysis of 5-(Difluoromethoxy)-2-fluoropyridine (CAS 130318-80-8)[1].

As a highly electron-deficient, fluorinated heterocyclic building block used in advanced agrochemical and pharmaceutical synthesis, its purity profile presents a unique analytical challenge. Traditional reversed-phase high-performance liquid chromatography (RP-HPLC) often fails to resolve this active pharmaceutical ingredient (API) from its closely related positional isomers, such as 2-(difluoromethoxy)-5-fluoropyridine[1][2].

This guide objectively compares traditional C18 stationary phases against Pentafluorophenyl (PFP) chemistries, providing a self-validating, [3] compliant methodology for robust purity assessment.

Mechanistic Rationale: The Failure of C18 vs. The Efficacy of PFP

To understand why experimental choices in method development succeed or fail, we must examine the molecular interactions at the stationary phase interface.

The Limitation of Alkyl (C18) Phases: Standard C18 columns rely almost exclusively on dispersive (hydrophobic) interactions. Because positional isomers of fluorinated pyridines possess nearly identical partition coefficients ( logP ) and molecular volumes, a C18 phase cannot effectively differentiate the subtle spatial rearrangement of the highly electronegative fluorine atoms. This results in critical co-elution.

The Superiority of Pentafluorophenyl (PFP) Phases: PFP columns provide orthogonal selectivity by exploiting multiple retention mechanisms simultaneously[4]. The electron-deficient pentafluorophenyl ring engages the analyte through:

• Fluorophilic Interactions: Specific fluorine-fluorine interactions between the stationary phase and the difluoromethoxy/fluoro groups of the analyte[4].

• Dipole-Dipole Interactions: The highly polarized C-F bonds on the PFP ring interact strongly with the polar functional groups of the analyte[5][6].

• π−π Interactions: The aromatic pyridine ring of the analyte engages in charge-transfer interactions with the rigid PFP ring[6].

By leveraging these mechanisms, PFP columns can recognize the exact spatial orientation of the fluorine atoms, easily resolving 5-(Difluoromethoxy)-2-fluoropyridine from its structural isomers.

Comparative Performance Data: C18 vs. PFP

To objectively demonstrate the performance delta, the following table summarizes the system suitability metrics when analyzing a spiked mixture of 5-(Difluoromethoxy)-2-fluoropyridine and its primary isomer (2-(difluoromethoxy)-5-fluoropyridine) under identical isocratic mobile phase conditions (60:40 Water:Acetonitrile with 0.1% Formic Acid).

Chromatographic Parameter	Traditional C18 Column (5 µm, 150 x 4.6 mm)	PFP Core-Shell Column (2.7 µm, 150 x 4.6 mm)	Causality / Rationale for Difference
Retention Time (API)	4.2 min	6.8 min	Enhanced retention on PFP due to induced dipole and π−π interactions[6].
Resolution ( Rs​ )	0.8 (Co-elution)	2.7 (Baseline Resolution)	PFP recognizes the positional shift of the electronegative fluorine atoms[4].
Peak Tailing Factor ( Tf​ )	1.45	1.05	Core-shell PFP minimizes secondary silanol interactions, yielding sharper peaks.
Theoretical Plates ( N )	~8,500	~19,200	Core-shell architecture reduces eddy diffusion (van Deemter A-term).

Workflow Visualization

Figure 1: Stationary phase decision matrix and validation workflow for fluorinated pyridines.

ICH Q2(R2) Step-by-Step Validation Protocol

To ensure the analytical procedure is fit for its intended purpose, the following validation protocol is designed as a self-validating system in accordance with[3][7].

Step 1: System Suitability Testing (SST) - The Internal Control

Causality: Before any validation parameter is tested, the system must prove it can perform the fundamental separation.

• Protocol: Inject a resolution mixture containing 0.1 mg/mL of 5-(Difluoromethoxy)-2-fluoropyridine and 0.05 mg/mL of 2-(difluoromethoxy)-5-fluoropyridine.

• Acceptance Criteria: Resolution ( Rs​ ) must be ≥2.0 . Tailing factor ( Tf​ ) must be ≤1.5 . %RSD of peak area for 5 replicate injections must be ≤2.0% . If these criteria fail, the run is automatically aborted.

Step 2: Specificity & Forced Degradation

Causality: We must prove that no degradation products or synthetic impurities interfere with the API peak.

• Protocol: Subject the API to stress conditions: Acidic (0.1N HCl), Basic (0.1N NaOH), Oxidative (3% H2​O2​ ), and Thermal (60°C for 24h). Neutralize the samples and inject.

• Acceptance Criteria: The API peak must be spectrally pure (Peak Purity Index > 0.990 via Photodiode Array detection). No degradation peaks may elute within ±0.5 minutes of the API retention time.

Step 3: Linearity and Range

Causality: Ensures the detector response is directly proportional to the concentration within the operational range.

• Protocol: Prepare calibration standards at 25%, 50%, 75%, 100%, 125%, and 150% of the nominal target concentration (e.g., Target = 0.1 mg/mL). Inject each standard in triplicate.

• Acceptance Criteria: Plot peak area vs. concentration. The correlation coefficient ( R2 ) must be ≥0.999 . The y-intercept must be ≤2.0% of the 100% response.

Step 4: Accuracy (Recovery)

Causality: Verifies that the method measures the true value of the analyte without matrix interference.

• Protocol: Spike known amounts of the API into a synthetic matrix (or blank solvent) at three levels: 50%, 100%, and 150% of the nominal concentration. Prepare three independent samples per level (9 total determinations).

• Acceptance Criteria: Mean recovery at each level must fall between 98.0% and 102.0%.

Step 5: Precision (Repeatability & Intermediate Precision)

Causality: Demonstrates the method is immune to normal, random variations in execution.

• Protocol (Repeatability): A single analyst prepares 6 independent sample solutions at 100% concentration and injects them on the same day.

• Protocol (Intermediate Precision): A second analyst, on a different day, using a different HPLC system (but the same column lot), repeats the 6 injections.

• Acceptance Criteria: The %RSD for the assay values of the 6 preparations must be ≤1.0% for repeatability, and the combined %RSD (12 preparations) must be ≤1.5% .

Step 6: Robustness

Causality: Proves the method's reliability during deliberate, minor variations in method parameters, preventing future out-of-specification (OOS) investigations.

• Protocol: Alter the flow rate ( ±0.1 mL/min), column temperature ( ±5 °C), and mobile phase organic composition ( ±2% absolute).

• Acceptance Criteria: System suitability criteria (specifically Rs​≥2.0 ) must still be met under all perturbed conditions.

References

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• [6] LCGC International. "HPLC Separation of 30 Perfluorinated Compounds and Isomers Using a Pentafluorophenyl Reverse Phase Column." Chromatography Online. Available at:[Link]

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Safety & Regulatory Compliance

5-(Difluoromethoxy)-2-fluoropyridine proper disposal procedures

Operational Guide for the Safe Handling and Disposal of 5-(Difluoromethoxy)-2-fluoropyridine

As a highly specialized fluorinated pyridine derivative, 5-(Difluoromethoxy)-2-fluoropyridine is frequently utilized in advanced drug development and agrochemical research. However, its unique structural properties—specifically the presence of multiple fluorine atoms and a pyridine ring—present distinct logistical and environmental challenges at the end of its lifecycle.

This guide provides an authoritative, self-validating protocol for the safe accumulation, segregation, and disposal of this compound in compliance with Resource Conservation and Recovery Act (RCRA) and Environmental Protection Agency (EPA) standards.

Chemical Profiling & Hazard Assessment

Before initiating any disposal protocol, it is critical to understand the physicochemical properties that dictate the compound's behavior in a waste stream. The presence of the difluoromethoxy group and the fluorine atom on the pyridine ring classifies this substance strictly as a halogenated organic compound .

Quantitative Data & Hazard Profile

Property / Hazard	Value / Classification	Operational Implication
CAS Number	130318-80-8[1]	Primary identifier for waste manifests.
Molecular Formula	C6H4F3NO[2]	High fluorine content dictates specialized incineration.
Hazard Classifications	Acute Tox. 4, Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3[1]	Mandates strict use of PPE (gloves, goggles, lab coat) during waste transfer.
Combustion Byproducts	HF, NOx, CO, CO2[3][4]	Critical: Requires high-temperature incineration with acid-gas scrubbers[5].
Waste Category	Halogenated Organic Waste[6]	Must be strictly segregated from non-halogenated solvents to prevent toxic gas release and manage disposal costs[7].

Causality Insight: Why is the halogenated classification so critical? When fluorinated compounds are incinerated, they generate hydrogen fluoride (HF) gas, a highly corrosive and toxic substance[3][5]. Standard fuels-blending incinerators used for non-halogenated solvents (like ethanol or acetone) cannot process HF. Therefore, mixing this compound with non-halogenated waste ruins the entire waste stream, drastically increasing disposal costs and environmental risk[6][7].

Standardized Disposal Methodology

The following step-by-step methodology outlines the required lifecycle management for 5-(Difluoromethoxy)-2-fluoropyridine waste within a professional laboratory setting.

Step 1: Point-of-Generation Collection

• Container Selection: Collect the waste (whether pure substance, reaction residue, or solvent mixture) in a dedicated, sealable container. Glass or High-Density Polyethylene (HDPE) are required, as pyridine derivatives can degrade certain low-density plastics[8][9].

• Venting: Do not leave funnels in the waste container. The container must remain tightly capped at all times unless actively adding waste to prevent the volatilization of toxic fumes[7][8].

Step 2: Strict Waste Segregation

• The Halogenated Rule: Isolate this waste exclusively in containers designated for Halogenated Organic Solvents (e.g., alongside chloroform or dichloromethane)[6][7].

• Incompatibilities: Never mix this compound with strong oxidizing agents, strong acids, or aqueous heavy metal waste[4][7]. Mixing with acids can trigger exothermic reactions or the premature release of corrosive vapors.

Step 3: Compliant Labeling

• Immediate Action: The moment the first drop of waste enters the container, it must be labeled[6].

• Required Nomenclature: The label must explicitly state "Hazardous Waste"[8].

• Constituent Listing: Write out "5-(Difluoromethoxy)-2-fluoropyridine" completely. Do not use abbreviations, acronyms, or chemical formulas, as these are not universally recognized by emergency responders or waste contractors[8].

Step 4: Satellite Accumulation Area (SAA) Management

• Storage Conditions: Store the labeled container in a designated SAA, typically within a certified fume hood or a ventilated flammable storage cabinet[6].

• Secondary Containment: Place the primary waste container inside a secondary containment tray to capture any potential leaks or spills[8].

• Volume Limits: Once the container reaches 90% capacity, or within 72 hours of being declared "full," it must be transferred to the facility's central hazardous waste accumulation area[8].

Step 5: Final Transfer and Destruction

• Licensed Handoff: Do not attempt to neutralize, evaporate, or treat this chemical in-house. It must be transferred to a licensed hazardous waste contractor[10].

• Destruction Method: The contractor will route this waste to a specialized RCRA-permitted thermal treatment facility equipped to handle fluorinated compounds and scrub HF emissions[5][9].

Spill Response & Emergency Containment

In the event of a containment failure during the waste handling process, immediate and structured action is required:

• Evacuation & Ventilation: Evacuate non-essential personnel from the immediate area. Ensure the laboratory's HVAC or fume hood systems are operating at maximum exhaust capacity[4][11].

• Inert Absorption: Do not use combustible materials like standard paper towels. Contain and absorb the spill using an inert material such as vermiculite, dry sand, or diatomaceous earth[4][11].

• Hazardous Collection: Carefully sweep the absorbed material using non-sparking tools and place it into a wide-mouth, sealable hazardous waste container[11]. Label it immediately as "Spill Cleanup: 5-(Difluoromethoxy)-2-fluoropyridine" and manage it according to the standard disposal methodology.

Waste Management Workflow Visualization

Laboratory workflow for the compliant segregation and disposal of halogenated pyridine waste.

References

• NextSDS. "5-(difluoromethoxy)-2-fluoropyridine — Chemical Substance Information." nextsds.com. Available at: [Link]

• New Jersey Department of Health. "Hazardous Substance Fact Sheet: Pyridine." nj.gov. Available at: [Link]

• U.S. Environmental Protection Agency (EPA). "Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances." epa.gov. Available at: [Link]

• University of Tennessee Institute of Agriculture (UTIA). "Hazardous Waste Guide." tennessee.edu. Available at: [Link]

• Columbia University. "Hazardous Chemical Waste Management Guidelines." columbia.edu. Available at: [Link]

• Case Western Reserve University. "RCRA | Environmental Health and Safety." case.edu. Available at: [Link]

• Northwestern University. "Hazardous Waste Disposal Guide." northwestern.edu. Available at: [Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. 130318-80-8|5-(Difluoromethoxy)-2-fluoropyridine|BLD Pharm [bldpharm.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. nj.gov [nj.gov]
• 5. epa.gov [epa.gov]
• 6. utiasafety.tennessee.edu [utiasafety.tennessee.edu]
• 7. 7.2 Organic Solvents [ehs.cornell.edu]
• 8. research.columbia.edu [research.columbia.edu]
• 9. RCRA | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 10. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 11. pdf.benchchem.com [pdf.benchchem.com]